2-Chloro-3-(hydroxymethyl)benzoic acid

• Molecular Formula: C8H7ClO3
• Molecular Weight: 186.59 g/mol
• IUPAC Name: 2-chloro-3-(hydroxymethyl)benzoic acid
• InChI: InChI=1S/C8H7ClO3/c9-7-5(4-10)2-1-3-6(7)8(11)12/h1-3,10H,4H2,(H,11,12)
• InChI Key: SQMCTIXEXMBSTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(=O)O)Cl)CO

Description

2-Chloro-3-(hydroxymethyl)benzoic acid is a benzoic acid derivative featuring a chlorine atom at the 2-position and a hydroxymethyl (–CH₂OH) group at the 3-position of the aromatic ring. This combination of substituents confers unique physicochemical properties, such as enhanced solubility in polar solvents due to the hydroxymethyl group and moderate acidity influenced by the electron-withdrawing chlorine.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-3-(hydroxymethyl)benzoic acid can be achieved through several methods. One common approach involves the chlorination of 3-(hydroxymethyl)benzoic acid using thionyl chloride or phosphorus pentachloride under controlled conditions. The reaction typically requires an inert atmosphere and a solvent such as dichloromethane to facilitate the process.

Industrial Production Methods: In an industrial setting, the production of 2-Chloro-3-(hydroxymethyl)benzoic acid may involve the use of continuous flow reactors to ensure consistent quality and yield. The process may also include purification steps such as recrystallization or chromatography to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions: 2-Chloro-3-(hydroxymethyl)benzoic acid undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to a carboxyl group using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced to 2-chloro-3-methylbenzoic acid using reducing agents like lithium aluminum hydride.

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions. For example, reacting with sodium methoxide can yield 3-(hydroxymethyl)-2-methoxybenzoic acid.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an alkaline medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products:

Oxidation: 2-Chloro-3-carboxybenzoic acid.

Reduction: 2-Chloro-3-methylbenzoic acid.

Substitution: 3-(Hydroxymethyl)-2-methoxybenzoic acid.

Scientific Research Applications

2-Chloro-3-(hydroxymethyl)benzoic acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure allows for various functional group transformations.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving benzoic acid derivatives.

Medicine: Research is ongoing to explore its potential as a precursor for pharmaceutical compounds with antimicrobial or anti-inflammatory properties.

Industry: It is used in the production of specialty chemicals and as a building block for polymers and resins.

Mechanism of Action

The mechanism by which 2-Chloro-3-(hydroxymethyl)benzoic acid exerts its effects depends on the specific application. In biological systems, it may interact with enzymes or receptors, leading to changes in cellular processes. The hydroxymethyl group can undergo oxidation or reduction, influencing the compound’s reactivity and interactions with other molecules.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The substituent type and position significantly influence molecular behavior. Key comparisons include:

2-Chloro-3-(trifluoromethyl)benzoic Acid

• Structure : Chlorine (2-position) and trifluoromethyl (–CF₃, 3-position).
• Properties : The –CF₃ group is strongly electron-withdrawing, leading to higher acidity (pKa ~1.5–2.0) compared to the hydroxymethyl analog. Melting point: 132–136°C .
• Applications : Used in materials science and agrochemical synthesis due to its stability and reactivity.

2-Benzoyl-3-chlorobenzoic Acid

• Structure : Chlorine (3-position) and benzoyl (–COC₆H₅, 2-position).
• Properties : The benzoyl group introduces steric bulk and π-conjugation, reducing solubility in water. Synthesized via Friedel-Crafts acylation with 99.24% purity .
• Characterization : NMR and IR data confirm substituent positions, with distinct carbonyl stretches (~1680 cm⁻¹) for the benzoyl group .

2-((3-(Chloromethyl)benzoyl)oxy)benzoic Acid

• Structure : Chloromethyl (–CH₂Cl) and benzoyloxy (–OCOC₆H₄Cl) groups.
• Pharmacokinetics : Studied in rats using HPLC-DAD; exhibits moderate bioavailability due to lipophilic chloromethyl and benzoyloxy groups .

2-Chloro-4-(4-chlorophenoxy)benzoic Acid (CGA 189138)

• Structure: Chlorine (2-position) and 4-chlorophenoxy (–O–C₆H₄Cl) group (4-position).
• Applications: Registered as a herbicide, leveraging the phenoxy group’s ability to mimic plant hormones .

Analytical Characterization

• Spectroscopy :
  • NMR : Hydroxymethyl protons in 2-Chloro-3-(hydroxymethyl)benzoic acid resonate at δ ~4.5–5.0 ppm (¹H) and δ ~60–65 ppm (¹³C), distinct from –CF₃ (δ ~120 ppm, ¹³C) or benzoyl carbonyls (δ ~195 ppm, ¹³C) .
  • IR : Hydroxymethyl groups show O–H stretches at ~3200–3400 cm⁻¹, while trifluoromethyl groups exhibit strong C–F stretches near 1150 cm⁻¹ .
• Chromatography : Reverse-phase HPLC (as in ) effectively separates benzoic acid derivatives based on hydrophobicity .

Data Tables

Table 1: Comparative Physicochemical Properties

Compound	Substituents	Molecular Weight	Melting Point (°C)	pKa (Est.)	Applications
2-Chloro-3-(hydroxymethyl)benzoic acid	–Cl, –CH₂OH	186.59	Not reported	~2.8–3.2	Pharmaceuticals, intermediates
2-Chloro-3-(trifluoromethyl)benzoic acid	–Cl, –CF₃	224.57	132–136	~1.5–2.0	Agrochemicals, materials
2-Benzoyl-3-chlorobenzoic acid	–Cl, –COC₆H₅	260.67	Not reported	~2.5–3.0	Organic synthesis
CGA 189138	–Cl, –O–C₆H₄Cl	281.53	Not reported	~3.0–3.5	Herbicide

Key Observations and Limitations

• Contradictions : While trifluoromethyl and hydroxymethyl analogs are well-characterized, data on 2-Chloro-3-(hydroxymethyl)benzoic acid’s melting point, solubility, and bioactivity are lacking.
• Research Gaps : Pharmacokinetic studies on the hydroxymethyl derivative are absent; extrapolations are based on structural analogs .
• Methodological Consistency : NMR and IR remain standard for structural elucidation, but advanced techniques (e.g., X-ray crystallography via SHELX ) could resolve ambiguities in substituent positions.